N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-fluorobenzenesulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H24FN3O5S2/c1-31-17-5-8-21(32-2)19(13-17)20-14-33-23(25-20)26-22(28)15-9-11-27(12-10-15)34(29,30)18-6-3-16(24)4-7-18/h3-8,13-15H,9-12H2,1-2H3,(H,25,26,28)
• InChI Key: BABCEUGNPVKWMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CSC(=N2)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H24FN3O5S2
• Molecular Weight: 505.6 g/mol

Description

The compound contains several functional groups including a thiazole ring, a piperidine ring, a sulfonyl group, and methoxy groups. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. Piperidines are six-membered heterocycles with one nitrogen atom and are important synthetic fragments for designing drugs. The methoxy groups and fluorine atom could potentially influence the compound’s reactivity and biological activity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the thiazole ring might undergo electrophilic substitution at the carbon atom adjacent to the sulfur atom.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Thiazole derivatives have been found to have various biological activities such as antibacterial, antifungal, anti-inflammatory, antitumor, and antioxidant activities.

Safety and Hazards

The safety and hazards of the compound would depend on its specific biological activities. It’s important to note that while some thiazole and piperidine derivatives have beneficial pharmaceutical effects, they may also have potential side effects or toxicities.